Cas no 51439-05-5 (2-Tetradecanone, 1-phenyl-)

2-Tetradecanone, 1-phenyl- structure
2-Tetradecanone, 1-phenyl- structure
Product Name:2-Tetradecanone, 1-phenyl-
CAS No:51439-05-5
MF:C20H32O
MW:288.467486381531
CID:1575070
PubChem ID:12759870
Update Time:2025-04-21

2-Tetradecanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Tetradecanone, 1-phenyl-
    • 1-phenyltetradecan-2-one
    • AKOS012718585
    • 51439-05-5
    • DTXSID80509182
    • SCHEMBL7038549
    • Inchi: 1S/C20H32O/c1-2-3-4-5-6-7-8-9-10-14-17-20(21)18-19-15-12-11-13-16-19/h11-13,15-16H,2-10,14,17-18H2,1H3
    • InChI Key: BFYNSXPJCGTQIP-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 288.24546
  • Monoisotopic Mass: 288.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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